Cas no 1270506-48-3 (N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide)

• Product Name: N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide
• CAS No: 1270506-48-3
• MF: C₁₀H₁₁F₃N₂O
• MW: 232.202352762222
• CID: 6175931
• PubChem ID: 77128326
• Update Time: 2025-10-16

N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide
• EN300-1938642
• N-[4-(1-amino-2,2,2-trifluoroethyl)phenyl]acetamide
• 1270506-48-3

• Inchi： 1S/C10H11F3N2O/c1-6(16)15-8-4-2-7(3-5-8)9(14)10(11,12)13/h2-5,9H,14H2,1H3,(H,15,16)
• InChI Key： FLPUMGMRNNSDCC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)NC(C)=O)N)(F)F

Computed Properties

• Exact Mass: 232.08234746g/mol
• Monoisotopic Mass: 232.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide

N-4-(1-Amino-2,2,2-Trifluoroethyl)Phenylacetamide: A Comprehensive Overview

The compound N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide (CAS No: 1270506-48-3) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group with an acetamide moiety and a trifluoroethylamine substituent. The presence of the trifluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable tool in drug discovery and material science.

Recent studies have highlighted the potential of N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide in the development of novel pharmaceutical agents. Researchers have focused on its ability to modulate specific biological pathways, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethyl group plays a crucial role in enhancing the compound's bioavailability and stability, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide has also been explored for its potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and advanced polymer systems. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity and consistency.

The synthesis of N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the trifluoroethylamine derivative and its subsequent coupling with the phenylacetamide moiety. Researchers have optimized these steps to improve yield and reduce costs, making the compound more accessible for industrial applications.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecological impact. Studies indicate that N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, N-4-(1-amino-2,2,2-trifluoroethyl)phenylacetamide (CAS No: 1270506-48-3) is a versatile compound with wide-ranging applications in pharmacology and materials science. Its unique structure and properties make it a valuable asset for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.